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An In-depth Technical Guide to the Excitation and Emission Spectra of IR-820

For Researchers, Scientists, and Drug Development Professionals

Introduction
IR-820 is a near-infrared (NIR) cyanine dye with significant applications in biomedical research,

particularly in in vivo imaging and photothermal therapy (PTT).[1] As an analog of Indocyanine

Green (ICG), IR-820 exhibits similar optical properties but with enhanced stability in aqueous

solutions.[2][3] Its strong absorption and emission in the NIR window (700-1700 nm) allow for

deep tissue penetration, making it an excellent candidate for imaging and therapeutic

applications.[1][4] This guide provides a comprehensive overview of the spectral properties of

IR-820, detailed experimental protocols for its characterization, and a summary of its behavior

in biological environments.

Photophysical Properties of IR-820
The optical properties of IR-820 are highly dependent on its solvent environment. A notable

characteristic is the significant enhancement of its fluorescence quantum yield upon binding to

serum proteins like albumin.[5][6] This interaction leads to a brighter signal in vivo compared to

aqueous solutions. The key photophysical parameters are summarized below.
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Property Value Solvent/Condition Source(s)

Absorption Maximum

(λabs)
~820 nm Methanol [2][7]

~691 nm Water [2]

~685 nm Water [3]

Red-shifted ~143 nm

from water

10% Fetal Bovine

Serum (FBS)
[5][8]

Excitation Maximum

(λex)
~710 nm General [1][9]

~800 nm General [10]

~820 nm Methanol [7]

Emission Maximum

(λem)
~820 nm General [1][9]

~829 nm Water [5][8]

~850 nm Methanol [7]

~858 nm
10% Fetal Bovine

Serum (FBS)
[5][8]

Quantum Yield (QY) 0.313% Water [5][8]

2.521%
10% Fetal Bovine

Serum (FBS)
[5][8]

Molar Absorptivity (ε)
72 x 104 dm3mol-

1cm-1
Aqueous Solution

Photothermal

Conversion Efficiency
32.74% Aqueous Solution [5]

Experimental Protocols
Accurate characterization of IR-820's spectral properties is crucial for its application. The

following protocols are based on methodologies reported in the literature.
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Measurement of Absorption and Emission Spectra
This protocol describes the standard procedure for determining the absorbance and

fluorescence spectra of IR-820 in a specific solvent.

Methodology:

Sample Preparation: Prepare a stock solution of IR-820 in a suitable solvent (e.g., DMSO,

water, or 10% FBS).[1][5] Dilute the stock solution to the desired concentration (e.g., 0.01

mg/mL) for spectral measurements.[5][8]

Absorption Measurement:

Use a dual-beam UV-vis spectrophotometer (e.g., Shimadzu 2550).[5][8]

Use a quartz cuvette with a 1.0 cm path length.

Scan a wavelength range of 400 nm to 1100 nm, using the solvent as a blank for baseline

correction.[1]

Identify the wavelength of maximum absorbance (λabs).

Emission Measurement:

Use a fluorescence spectrometer (e.g., Edinburgh Instruments FLS980).[8]

Excite the sample at its absorption maximum or with a suitable laser line (e.g., 793 nm).[5]

Scan the emission spectrum over a relevant range (e.g., 750 nm to 1300 nm).[5]

Identify the wavelength of maximum emission (λem).

Determination of Fluorescence Quantum Yield (QY)
The quantum yield is determined relative to a standard dye with a known QY.

Methodology:
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Reference Standard: Select a suitable reference standard with a known quantum yield in the

NIR region, such as ICG in DMSO (QY ≈ 5.995% > 900 nm).[5]

Sample Preparation: Prepare a series of dilutions of both the IR-820 sample and the

reference standard in their respective solvents. The concentrations should be chosen to

ensure absorbance values are below 0.1 at the excitation wavelength to minimize re-

absorption effects.

Data Acquisition:

Measure the absorbance of each solution at the excitation wavelength using a UV-vis

spectrophotometer.[5]

Measure the fluorescence emission spectrum for each solution using a fluorescence

spectrometer, ensuring identical instrument settings (e.g., excitation wavelength, slit

widths) for both the sample and the reference.[5]

Calculation:

Integrate the area under the fluorescence emission curve for each concentration.

Plot the integrated fluorescence intensity versus absorbance for both the IR-820 sample

and the reference standard.

The quantum yield (Φs) of the sample is calculated using the following equation: Φs = Φr *

(ms / mr) * (ns2 / nr2) where Φ is the quantum yield, m is the slope from the plot of

integrated fluorescence intensity vs. absorbance, and n is the refractive index of the

solvent. The subscripts 's' and 'r' denote the sample and reference, respectively.[5]

In Vivo Imaging and Photothermal Therapy Workflow
IR-820 is frequently used for NIR-II fluorescence imaging and photothermal therapy in

preclinical models.

Methodology:

Animal Model: Utilize appropriate animal models (e.g., mice with a cranial window for

cerebrovascular imaging or bearing subcutaneous tumors).[5][11]
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Agent Administration: Prepare a sterile solution of IR-820 in a biocompatible vehicle (e.g.,

PBS or serum-containing media). Administer the solution via intravenous injection (e.g., 0.5

mg/mL, 200 µL per mouse).[5][11]

Fluorescence Imaging:

At desired time points post-injection, anesthetize the animal.

Use a dedicated NIR-II imaging system equipped with an appropriate excitation laser (e.g.,

793 nm, 20 mW/cm2) and a sensitive detector (e.g., InGaAs camera).[5][11]

Acquire images using a long-pass filter to isolate the NIR-II fluorescence signal (>900 nm).

Photothermal Therapy (PTT):

For therapeutic applications, use a high-power NIR laser (e.g., 793 nm or 808 nm)

directed at the target tissue (e.g., tumor).[5][9]

Irradiate the area for a defined period (e.g., 10 minutes) at a specific power density (e.g.,

0.5 W/cm2).[5]

Monitor the temperature change at the site using an infrared thermal imaging camera.[5]

Visualizing Key Mechanisms and Workflows
IR-820 Interaction with Serum Albumin
The interaction of IR-820 with human serum albumin (HSA) is a critical mechanism that

enhances its photophysical properties for in vivo applications. This binding event leads to a

significant increase in fluorescence brightness and improved stability.
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Caption: Logical diagram of IR-820's interaction with serum albumin.

Experimental Workflow for In Vivo Imaging and PTT
This diagram outlines the typical workflow for using IR-820 as a theranostic agent in a

preclinical setting, from preparation to dual-modality application and data analysis.
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Caption: Workflow for in vivo imaging and photothermal therapy using IR-820.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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